Cas no 1261925-07-8 (3-(2-Fluoro-5-methylphenyl)-5-hydroxybenzoic acid)

• Product Name: 3-(2-Fluoro-5-methylphenyl)-5-hydroxybenzoic acid
• CAS No: 1261925-07-8
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• MDL: MFCD18319572
• CID: 2763863
• PubChem ID: 53225490
• Update Time: 2025-11-05

3-(2-Fluoro-5-methylphenyl)-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261925-07-8
• 3-(2-FLUORO-5-METHYLPHENYL)-5-HYDROXYBENZOIC ACID
• DTXSID90689222
• 3-(2-Fluoro-5-methylphenyl)-5-hydroxybenzoic acid, 95%
• 2'-Fluoro-5-hydroxy-5'-methyl[1,1'-biphenyl]-3-carboxylic acid
• MFCD18319572
• 3-(2-Fluoro-5-methylphenyl)-5-hydroxybenzoic acid

• MDL： MFCD18319572
• Inchi： 1S/C14H11FO3/c1-8-2-3-13(15)12(4-8)9-5-10(14(17)18)7-11(16)6-9/h2-7,16H,1H3,(H,17,18)
• InChI Key： LTAOQKDMUOOLIZ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C1C=C(C=C(C(=O)O)C=1)O

Computed Properties

• Exact Mass: 246.06922237Da
• Monoisotopic Mass: 246.06922237Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(2-Fluoro-5-methylphenyl)-5-hydroxybenzoic acid

Introduction to 3-(2-Fluoro-5-methylphenyl)-5-hydroxybenzoic Acid (CAS No. 1261925-07-8)

3-(2-Fluoro-5-methylphenyl)-5-hydroxybenzoic acid (CAS No. 1261925-07-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of substituted benzoic acids, which are known for their diverse applications in drug discovery and development.

The molecular structure of 3-(2-Fluoro-5-methylphenyl)-5-hydroxybenzoic acid consists of a benzoic acid core with a 2-fluoro-5-methylphenyl substituent at the 3-position and a hydroxyl group at the 5-position. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it an interesting candidate for various biological studies.

Recent research has focused on the potential therapeutic applications of 3-(2-Fluoro-5-methylphenyl)-5-hydroxybenzoic acid. Studies have shown that this compound exhibits anti-inflammatory and antioxidant properties, which are crucial for the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 3-(2-Fluoro-5-methylphenyl)-5-hydroxybenzoic acid effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 3-(2-Fluoro-5-methylphenyl)-5-hydroxybenzoic acid has also been investigated for its antioxidant activity. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Research conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound significantly reduced oxidative stress in cellular models, indicating its potential as a protective agent against oxidative damage.

The pharmacokinetic properties of 3-(2-Fluoro-5-methylphenyl)-5-hydroxybenzoic acid have also been studied to assess its suitability for drug development. Preliminary data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for effective drug delivery and therapeutic efficacy. These findings provide a strong foundation for further preclinical and clinical investigations.

In terms of safety, initial toxicity studies have shown that 3-(2-Fluoro-5-methylphenyl)-5-hydroxybenzoic acid is well-tolerated at therapeutic doses. However, more comprehensive safety assessments are necessary to ensure its long-term use in clinical settings. Ongoing research aims to address these safety concerns and optimize the compound's therapeutic potential.

The synthesis of 3-(2-Fluoro-5-methylphenyl)-5-hydroxybenzoic acid involves several steps, including the formation of the benzoic acid core and the introduction of the 2-fluoro-5-methylphenyl substituent. Various synthetic routes have been developed to improve yield and purity, making it more accessible for large-scale production. One such method involves a multi-step reaction sequence starting from commercially available starting materials, ensuring cost-effectiveness and scalability.

In conclusion, 3-(2-Fluoro-5-methylphenyl)-5-hydroxybenzoic acid (CAS No. 1261925-07-8) is a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Continued research efforts will likely uncover more about its mechanisms of action and optimize its use in treating various diseases.